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Compound of Interest

(R)-4-Boc-6-hydroxy-

[1,4]oxazepane

Cat. No.: B3094712

Compound Name:

CAS Number: 1260616-96-3

This technical guide provides a comprehensive overview of (R)-4-Boc-6-hydroxy-oxazepane, a
chiral heterocyclic compound of interest to researchers, scientists, and professionals in drug
development. This document details its chemical properties, potential synthetic approaches,
and its role as a versatile building block in medicinal chemistry.

Chemical Properties and Data

(R)-4-Boc-6-hydroxy-oxazepane, with the systematic name tert-butyl (6R)-6-hydroxy-1,4-
oxazepane-4-carboxylate, is a key intermediate in the synthesis of various complex molecules.
[1] Its structure incorporates a seven-membered oxazepane ring, a chiral center at the 6th
position, and a Boc-protecting group on the nitrogen atom, which enhances its stability and
solubility in organic solvents, making it a versatile reagent in organic synthesis.[2]
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Property Value Reference
CAS Number 1260616-96-3 [3]
Molecular Formula C10H19NOa4 [4]
Molecular Weight 217.26 g/mol [1]

Purity >97% [4]
Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Density Not specified

CC(C)(C)OC(=0)N1CCOC--
SMILES [4]
INVALID-LINK--C1

Synthetic Approaches

While a specific, detailed experimental protocol for the direct synthesis of (R)-4-Boc-6-hydroxy-
oxazepane is not readily available in public literature, its structure suggests plausible synthetic
strategies based on established methods for the preparation of chiral 1,4-oxazepanes.

A relevant approach involves the synthesis of chiral 1,4-oxazepane-5-carboxylic acids from
polymer-supported homoserine.[5][6][7][8] This methodology, while focused on a different
derivative, demonstrates the construction of the chiral oxazepane ring system, which could be
adapted for the synthesis of the target molecule.

Key Synthetic Concepts:

o Starting Materials: A potential starting point could be a chiral amino alcohol, which would
introduce the desired stereochemistry at the C6 position.

e Ring Formation: The seven-membered oxazepane ring can be formed through
intramolecular cyclization. A common strategy is haloetherification.[6]
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e Protecting Groups: The use of a Boc (tert-butoxycarbonyl) protecting group on the nitrogen
atom is crucial for directing the reaction and preventing side reactions.

A generalized synthetic workflow for a related chiral oxazepane derivative is outlined below.
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Generalized Synthetic Workflow for Chiral Oxazepanes

Starting Material Preparation Oxazepane Ring Formation Final Product

Boc0, Base Alkylation Base or Acid Catalyst
Chiral Amino Alcohol N-Protection (Boc) Protected Amino Alcohol Introduction of Ether Linkage Precursor Intramolecular Cyclization (R)-4-Boc-6-hydroxy-oxazepane

Role in Drug Discovery

(R)-4-Boc-6-hydroxy-oxazepane
(Chiral Building Block)

Functional Group Coupling with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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